Cas no 5806-49-5 ((2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one)
5806-49-5 structure
Product Name:(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
CAS No:5806-49-5
MF:C16H12N2O2
MW:264.278683662415
CID:1608727
PubChem ID:135451302
Update Time:2025-04-21
(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one
- (2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-1H-quinazolin-4-one
- SCHEMBL12692460
- BIM-0034030.P001
- STK087716
- PARP1-IN-15
- AKOS000509785
- AB00097657-01
- 2-[(E)-2-(4-HYDROXYPHENYL)ETHENYL]-3H-QUINAZOLIN-4-ONE
- 5806-49-5
- CS-0892379
- 2-[(E)-2-(4-hydroxyphenyl)ethenyl]quinazolin-4(3H)-one
- 2-[(E)-2-(4-HYDROXYPHENYL)-1-ETHENYL]-4(3H)-QUINAZOLINONE
- 2-[2-(4-hydroxyphenyl)vinyl]-4(3H)-quinazolinone
- HY-155246
-
- Inchi: 1S/C16H12N2O2/c19-12-8-5-11(6-9-12)7-10-15-17-14-4-2-1-3-13(14)16(20)18-15/h1-10,19H,(H,17,18,20)/b10-7+
- InChI Key: NHQMSOAXRVDCCQ-JXMROGBWSA-N
- SMILES: O=C1C2C=CC=CC=2N=C(/C=C/C2C=CC(=CC=2)O)N1
Computed Properties
- Exact Mass: 264.08996
- Monoisotopic Mass: 264.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.411
- Boiling Point: 514.1°C at 760 mmHg
- Flash Point: 209.6°C
- Refractive Index: 1.773
- PSA: 58.2
(2Z)-2-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-2,3-dihydroquinazolin-4(1H)-one Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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